N-methoxy-N-methyl-3-nitro-1H-pyrazole-5-carboxamide

• IUPAC Name: N-methoxy-N-methyl-3-nitro-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C6H8N4O4/c1-9(14-2)6(11)4-3-5(8-7-4)10(12)13/h3H,1-2H3,(H,7,8)
• InChI Key: QGZMKFNUAXZWLX-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC(=NN1)[N+](=O)[O-])OC
• Molecular Formula: C6H8N4O4
• Molecular Weight: 200.15 g/mol

Description

N-methoxy-N-methyl-3-nitro-1H-pyrazole-5-carboxamide is a chemical compound listed in the PubChem database

Chemical Reactions Analysis

N-methoxy-N-methyl-3-nitro-1H-pyrazole-5-carboxamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and catalysts that facilitate the transformation of the compound into its major products. The specific products formed from these reactions depend on the nature of the reagents and the reaction conditions employed.

Scientific Research Applications

N-methoxy-N-methyl-3-nitro-1H-pyrazole-5-carboxamide has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be utilized in studies involving cellular processes and molecular interactions. In medicine, this compound has potential applications in drug development and therapeutic interventions. Additionally, it is used in industrial processes for the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of N-methoxy-N-methyl-3-nitro-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, thereby modulating their activity and influencing various biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

N-methoxy-N-methyl-3-nitro-1H-pyrazole-5-carboxamide can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with comparable chemical structures or functional groups

Conclusion

This compound is a versatile compound with significant potential in various scientific research fields. Its unique properties and diverse applications make it a valuable tool for researchers in chemistry, biology, medicine, and industry. Further studies and detailed analyses are essential to fully understand its capabilities and optimize its use in different contexts.